Cas no 204571-54-0 ( )

• Product Name: &nbsp
• CAS No: 204571-54-0
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 909821
• PubChem ID: 45078977
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DB-282526
• 2-Pyrimidinamine, 4-methyl-6-(1-propynyl)-
• 204571-54-0
•  

• Inchi： 1S/C8H9N3/c1-3-4-7-5-6(2)10-8(9)11-7/h5H,1-2H3,(H2,9,10,11)
• InChI Key： WEPPNBSCTKJETR-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C#CC)=CC=1C

Computed Properties

• Exact Mass: 147.08
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 1